Cas no 37539-03-0 (7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid)

• Product Name: 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid
• CAS No: 37539-03-0
• MF: C₁₀H₁₁N₅O₃S₂
• MW: 313.356038331985
• CID: 54730
• PubChem ID: 6400459
• Update Time: 2025-10-30

7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Amino-3-(1,2,3-triazol-4-ylthio)methyl cephalosporanic acid
• 7-TACA
• 7-Amino-3-((1H-1,2,3-triazol-5-yl)-thiomethyl)-ceph-3-em-4-carboxylic acid
• (6R-trans)-7-Amino-8-oxo-3-[(1H-1,2,3-triazol-4-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• TACA
• 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid
• 7-AMINO-3-(1,2,3-TRIAZOL-4-YLTHIO)METHYL CEPHALOSPORANIC ACID,7-TACA
• (6R,7R)-7-amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cefatrizine impurity A
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-[(1H-1,2,3-triazol-4-ylthio)methyl]-, (6R,7R)-
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-AMINO-8-OXO-3-((1H-1,2,3-TRIAZOL-4-YLTHIO)METHYL)-, (6R-TRANS)-
• 10?-Peroxy ?4-Tibolone
• 7-ACA triazole
• BDBM81478
• 37539-03-0
• THX5266WJ5
• W-110898
• (6R,7R)-7-AMINO-8-OXO-3-((1H-1,2,3-TRIAZOL-4-YLTHIO)METHYL)-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• CEFOPERAZONE SODIUM IMPURITY D [EP IMPURITY]
• UNII-THX5266WJ5
• CEFATRIZINE PROPYLENE GLYCOL IMPURITY A [EP IMPURITY]
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-AMINO-8-OXO-3-((1H-1,2,3-TRIAZOL-4-YLTHIO)METHYL)-, (6R,7R)-
• EINECS 253-547-4
• CAS_37539-03-0
• (6R-trans)-7-Amino-8-oxo-3-((1H-1,2,3-triazol-4-ylthio)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• DTXSID80190978
• MLOZJRLUNNFSGD-HZGVNTEJSA-N
• 7beta-amino-3-(1H-1,2,3-triazol-5-yl)thiomethyl-3-cephem-4-carboxylic acid
• SCHEMBL8973838

• Inchi： 1S/C10H11N5O3S2/c11-6-8(16)15-7(10(17)18)4(3-20-9(6)15)2-19-5-1-12-14-13-5/h1,6,9H,2-3,11H2,(H,17,18)(H,12,13,14)/t6-,9-/m1/s1
• InChI Key： MLOZJRLUNNFSGD-HZGVNTEJSA-N
• SMILES： S1CC(CSC2C=NNN=2)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 313.03000
• Monoisotopic Mass: 313.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176A^2
• XLogP3: -3.5

Experimental Properties

• Density: 1.8
• Boiling Point: 723.3°Cat760mmHg
• Flash Point: 391.2°C
• Refractive Index: 1.798
• PSA: 175.80000
• LogP: 0.11610

7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid

Recent Advances in the Study of 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid (CAS: 37539-03-0)

The compound 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid (CAS: 37539-03-0) has garnered significant attention in recent years due to its potential applications in the development of novel cephalosporin antibiotics. As a derivative of the cephalosporin core structure, this compound exhibits unique chemical properties that make it a promising candidate for overcoming antibiotic resistance. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key advancements in the synthesis of 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid involves the use of click chemistry to introduce the triazole moiety. This approach has been shown to improve the yield and purity of the compound, making it more feasible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In terms of biological activity, recent in vitro studies have demonstrated that 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid exhibits potent antibacterial effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve the inhibition of bacterial cell wall synthesis, similar to other beta-lactam antibiotics, but with enhanced stability against beta-lactamases due to the triazole-thiomethyl side chain.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid have revealed favorable absorption and distribution profiles in animal models. The compound shows good tissue penetration and a prolonged half-life, suggesting potential for once-daily dosing in clinical settings. However, challenges remain in optimizing its oral bioavailability, which is currently limited due to its zwitterionic nature.

Recent structural-activity relationship (SAR) studies have highlighted the importance of the triazole-thiomethyl group in enhancing the compound's antibacterial spectrum and resistance profile. Modifications to this moiety have led to the development of analogs with improved activity against multidrug-resistant pathogens. These findings underscore the potential of 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid as a scaffold for next-generation cephalosporins.

In conclusion, the latest research on 7-Amino-3-(1,2,3-triazol-5-ylthiomethyl)-3-cephem-4-carboxylic Acid (CAS: 37539-03-0) highlights its promise as a versatile and effective antibiotic candidate. Ongoing studies are expected to further elucidate its clinical potential and address current limitations, paving the way for its eventual translation into therapeutic applications. The compound's unique structural features and broad-spectrum activity make it a valuable addition to the arsenal of weapons against antibiotic-resistant bacteria.